2-Cyano-2-{[2-(1H-1,2,4-triazol-1-yl)ethoxy]imino}acetamide

• CAS No.: 89721-56-2
• Molecular Formula: C7H8N6O2
• Molecular Weight: 208.18 g/mol
• IUPAC Name: 2-amino-2-oxo-N-[2-(1,2,4-triazol-1-yl)ethoxy]ethanimidoyl cyanide
• InChI: InChI=1S/C7H8N6O2/c8-3-6(7(9)14)12-15-2-1-13-5-10-4-11-13/h4-5H,1-2H2,(H2,9,14)
• InChI Key: PPPRHZYZWSBICT-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C=N1)CCON=C(C#N)C(=O)N

Description

2-Cyano-2-{[2-(1H-1,2,4-triazol-1-yl)ethoxy]imino}acetamide is a useful research compound. Its molecular formula is C7H8N6O2 and its molecular weight is 208.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15.1 g (0.1 mol) of the potassium salt of 2-cyano-2-oximinoacetamide and 28.3 g (0.106 mol) of 1-(2-(p-toluenesulphonyloxy)-ethyl)-1,2,4-triazole in 100 ml of acetonitrile are heated at 80° C. for 10 hours. The solid product is separated off, and the acetonitrile solution is evaporated down in vacuo. The residue is recrystallized from boiling diethyl ketone. 13.4 g of 2-cyano-2-[2-(1,2,4-triazol-1-yl)-ethyl-oximino]-acetamide of melting point 137° C. are obtained: this is 64% of theory.